Cas no 58338-54-8 (Benzamide, 4-amino-N-(4-aminophenyl)-N-methyl-)

Benzamide, 4-amino-N-(4-aminophenyl)-N-methyl- structure
58338-54-8 structure
Product Name:Benzamide, 4-amino-N-(4-aminophenyl)-N-methyl-
CAS No:58338-54-8
MF:C14H15N3O
MW:241.288402795792
CID:342425
PubChem ID:19797776
Update Time:2025-04-19

Benzamide, 4-amino-N-(4-aminophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-amino-N-(4-aminophenyl)-N-methyl-
    • 4-amino-N-(4-aminophenyl)-N-methylbenzamide
    • DTXSID60600040
    • SCHEMBL8581201
    • 58338-54-8
    • Inchi: 1S/C14H15N3O/c1-17(13-8-6-12(16)7-9-13)14(18)10-2-4-11(15)5-3-10/h2-9H,15-16H2,1H3
    • InChI Key: HBMFWHCRYKDNCU-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)N)N(C)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 241.12165
  • Monoisotopic Mass: 241.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 72.4Ų

Experimental Properties

  • PSA: 72.35
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